Cas no 1361704-46-2 (2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361704-46-2
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912889
• Update Time: 2025-10-30

2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-11-4-1-8(7-12(11)15)10-3-2-9(5-6-17)18-13(10)16/h1-4,7H,5H2
• InChI Key： WEGZWIKTFAXELT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CC#N)=N1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile

Professional Introduction to 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361704-46-2)

2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile, a compound with the chemical identifier CAS No. 1361704-46-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its structural complexity and its potential applications in the development of novel therapeutic agents. The molecular structure of this pyridine derivative incorporates several key functional groups, including chloro and acetonitrile substituents, which contribute to its unique chemical properties and reactivity.

The synthesis of 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The presence of multiple chlorine atoms on the aromatic ring enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions. These reactions are pivotal in constructing complex molecular frameworks, which are often essential for achieving high biological activity.

Recent research has demonstrated the utility of this compound in the development of kinase inhibitors, a class of drugs that play a crucial role in targeting various cancers and inflammatory diseases. The pyridine core serves as a scaffold that can be modified to optimize binding affinity to target enzymes. Specifically, studies have shown that derivatives of this compound exhibit potent inhibitory effects on tyrosine kinases, which are overexpressed in many malignancies. This finding underscores the importance of 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile as a building block for next-generation pharmacological interventions.

In addition to its applications in oncology, this compound has shown promise in addressing neurological disorders. The acetonitrile group contributes to the lipophilicity of the molecule, facilitating its penetration across the blood-brain barrier. This characteristic is particularly relevant for drugs designed to treat neurodegenerative conditions such as Alzheimer's and Parkinson's disease. Emerging data suggest that certain analogs of this compound can modulate neurotransmitter activity, offering a potential therapeutic strategy for these challenging illnesses.

The structural features of 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile also make it an attractive candidate for developing antiviral agents. The chlorine substituents enhance reactivity, allowing for further functionalization that can mimic viral protease active sites. Such mimicry is essential for designing inhibitors that can disrupt viral replication cycles. Preliminary studies have indicated that derivatives of this compound can inhibit the replication of certain RNA viruses by blocking critical enzymatic steps.

The synthetic pathways for producing CAS No. 1361704-46-2 have been refined to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. These methods not only improve the scalability of production but also minimize unwanted byproducts, ensuring a robust supply chain for researchers and drug developers.

The biological evaluation of this compound has been extensive, encompassing both in vitro and in vivo studies. In vitro assays have revealed that various derivatives exhibit selective toxicity towards cancer cell lines while sparing healthy tissues. This selectivity is a hallmark of effective anticancer agents and suggests that further optimization could yield drugs with improved therapeutic indices. In vivo studies have corroborated these findings, demonstrating promising results in animal models of cancer and neurological disorders.

The role of computational chemistry in understanding the properties of 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interactions with biological targets. These predictions guide experimental efforts by identifying key structural features that contribute to activity. By integrating experimental data with computational insights, researchers can accelerate the discovery process and develop more effective drug candidates.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry are expected to yield new derivatives with enhanced properties such as improved solubility and bioavailability. Additionally, exploring its potential in combination therapies could lead to synergistic effects that enhance treatment outcomes for patients with complex diseases.

In conclusion, 2-Chloro-3-(3,4-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361704-46-2) stands as a testament to the power of modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing some of medicine's most pressing challenges.